Cas no 1882420-60-1 (2-Cyclobutyl-2-methylpropanal)

• Product Name: 2-Cyclobutyl-2-methylpropanal
• CAS No: 1882420-60-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5052854
• PubChem ID: 56984558
• Update Time: 2025-05-27

2-Cyclobutyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-methylpropanal
• 2-Cyclobutyl-2-methylpropanal

• Inchi： 1S/C8H14O/c1-8(2,6-9)7-4-3-5-7/h6-7H,3-5H2,1-2H3
• InChI Key： HXBBUQXLQIRERU-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 2-Cyclobutyl-2-methylpropanal

Comprehensive Overview of 2-Cyclobutyl-2-methylpropanal (CAS No. 1882420-60-1): Properties, Applications, and Industry Insights

2-Cyclobutyl-2-methylpropanal (CAS No. 1882420-60-1) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This aldehyde derivative, characterized by a cyclobutyl ring and a methyl substituent, offers versatile reactivity, making it valuable for synthetic applications. Researchers and manufacturers are increasingly exploring its potential as a building block for bioactive molecules and high-value aroma chemicals.

The compound’s molecular structure, featuring a sterically hindered aldehyde group, enables selective reactions in organic synthesis. Its CAS registry number 1882420-60-1 ensures precise identification in global chemical databases, addressing growing demand for traceability in supply chains. Recent studies highlight its role in developing chiral intermediates, aligning with trends in asymmetric catalysis and green chemistry. Industry reports suggest rising interest in sustainable synthesis routes for such aldehydes, driven by ESG (Environmental, Social, and Governance) compliance requirements.

In fragrance applications, 2-Cyclobutyl-2-methylpropanal contributes to woody-amber accords, meeting consumer preferences for long-lasting, niche perfumery ingredients. Its stability under varying pH conditions makes it suitable for functional perfumes and personal care formulations. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with IFRA (International Fragrance Association) standards—a key concern for manufacturers addressing allergen regulations.

From a commercial perspective, suppliers of CAS 1882420-60-1 emphasize batch-to-batch consistency, responding to pharmaceutical GMP (Good Manufacturing Practice) requirements. Patent landscapes reveal its use in pro-drug synthesis and flavor enhancers, reflecting cross-industry utility. FAQs from researchers often focus on its storage conditions (recommended: inert atmosphere, -20°C) and compatibility with common reducing agents—topics frequently searched in academic forums.

Emerging applications include metal-organic frameworks (MOFs), where its aldehyde group assists in ligand design for gas storage materials. This aligns with renewable energy trends, particularly hydrogen storage research. The compound’s logP value (~2.1) also makes it relevant in drug permeability studies, a hot topic in bioavailability optimization for CNS (Central Nervous System) therapeutics.

Regulatory-wise, 2-Cyclobutyl-2-methylpropanal is not classified under hazardous categories, facilitating international trade. However, suppliers must provide SDS (Safety Data Sheets) with detailed handling precautions—a document frequently requested by procurement teams. Analytical certificates typically include HPLC purity (>98%) and residual solvent data, critical for end-users in regulated industries.

Future prospects involve biocatalytic production methods, reducing reliance on traditional chemical synthesis. This responds to the green chemistry movement, a dominant theme in 2024 chemical innovation. As demand grows for high-purity specialty aldehydes, CAS 1882420-60-1 is poised to see expanded applications in electronic materials and agrochemical intermediates, subject to ongoing R&D validation.